(±)-Neoisomenthol

• CAS No.: 491-02-1
• Product Name: (±)-Neoisomenthol
• Molecular Formula: C10H20O
• Molecular Weight: 156.26 g/mol
• IUPAC Name: (1R,2R,5R)-5-methyl-2-propan-2-ylcyclohexan-1-ol
• Standard InChI: InChI=1S/C10H20O/c1-7(2)9-5-4-8(3)6-10(9)11/h7-11H,4-6H2,1-3H3/t8-,9-,10-/m1/s1
• Standard InChIKey: NOOLISFMXDJSKH-OPRDCNLKSA-N
• Isomeric SMILES: C[C@@H]1CC[C@@H]([C@@H](C1)O)C(C)C
• SMILES: CC1CCC(C(C1)O)C(C)C
• Canonical SMILES: CC1CCC(C(C1)O)C(C)C
• Boiling Point: 421 °F at 760 mm Hg (NTP, 1992)
• Density: 0.904 at 59 °F (NTP, 1992); 0.901 (20°); 0.891 (30°); 0.896-0.903 (20°)
• Flash Point: 196 °F (NTP, 1992)
• Melting Point: 100 °F (NTP, 1992); -8°C
• Physical Description: D,l-menthol is a white crystalline solid with a peppermint odor and taste. (NTP, 1992); Liquid; colourless, hexagonal crystals, usually needle-like; fused masses or crystalline powder with a pleasant, peppermint-like odour; colourless liquid; Solid/cool minty aroma
• Description: Neoisomenthol, also known as iso-neomenthol or (1R, 3R, 4R)-form, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes. Thus, neoisomenthol is considered to be an isoprenoid lipid molecule. Neoisomenthol exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, neoisomenthol is primarily located in the membrane (predicted from logP) and cytoplasm.; Neoisomenthol is a p-menthan-3-ol.; D,l-menthol is a white crystalline solid with a peppermint odor and taste. (NTP, 1992)
• Solubility: less than 1 mg/mL at 70° F (NTP, 1992); very soluble in alcohol and volatile oils; slightly soluble in water; insoluble in water; soluble in alcohol and acetone; Practically insoluble to insoluble; Sparingly soluble (in ethanol)
• Synonyms: (1R,2R,5R)-rel-5-Methyl-2-(1-methylethyl)-cyclohexanol;_x000B_(1α,2α,5α)-5-Methyl-2-(1-methylethyl)-cyclohexanol; cis-1,3,cis-1,4-Menthol; Neoisomenthol; all-cis-2-Isopropyl-5-methylcyclohexanol; dl-Neoisomenthol
• Vapor Density: 5.4 (NTP, 1992) (Relative to Air)
• Vapor Pressure: 1 mm Hg at 133 °F approximately (NTP, 1992)
• PubChem Compound: 19244
• Last Modified: Nov 11 2021